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Compound of Interest

Compound Name: Cefotaxime-d3

Cat. No.: B15556599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Cefotaxime-d3, a
deuterated analog of the third-generation cephalosporin antibiotic, Cefotaxime. The
incorporation of deuterium in place of hydrogen atoms can offer significant advantages in
various research applications, including metabolic studies, pharmacokinetic analyses, and as
an internal standard in quantitative bioanalysis. Ensuring the isotopic and chemical purity of
Cefotaxime-d3 is paramount for the accuracy and reliability of experimental results.

Core Data Summary

The quality of Cefotaxime-d3 is defined by its chemical and isotopic purity. Below is a
summary of typical specifications, based on commercially available reference standards.

Chemical and Isotopic Purity Specifications
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Parameter

Specification

Method

Chemical Purity

>95%

HPLC

Isotopic Purity

>95% Deuterium Incorporation

Mass Spectrometry

Appearance White to Pale Brown Solid Visual
Molecular Formula C16H14D3Ns07S:2

Molecular Weight 458.48 g/mol

Storage -20°C

Isotopic Distribution of Cefotaxime-d3

The isotopic distribution provides a detailed view of the deuteration level within a batch of

Cefotaxime-d3. The following table presents representative data from a Certificate of Analysis

for a commercially available standard.[1]

Isotopic Species

Normalized Intensity (%)

do (unlabeled) 0.10
d1 0.15
d2 0.40
ds 99.35

This data indicates a very high level of isotopic enrichment, with over 99% of the molecules

containing three deuterium atoms.

Experimental Protocols

Accurate determination of isotopic and chemical purity is essential for the validation of

Cefotaxime-d3 for research use. The following are detailed methodologies for key analytical

techniques.
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Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)

This method is designed to separate and quantify Cefotaxime-d3 from its non-deuterated
counterpart and other impurities.

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system with a UV detector.
e C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm particle size).
Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid (optional, for pH adjustment)

Procedure:

+ Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 70:30 v/v).
Degas the mobile phase before use.

o Standard Preparation: Accurately weigh and dissolve Cefotaxime-d3 reference standard in
the mobile phase to a known concentration (e.g., 1 mg/mL).

o Sample Preparation: Prepare the Cefotaxime-d3 sample to be tested at the same
concentration as the standard.

o Chromatographic Conditions:
o Flow Rate: 1.0 mL/min
o Injection Volume: 10 pL

o Column Temperature: 25°C
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o UV Detection Wavelength: 254 nm

e Analysis: Inject the standard and sample solutions into the HPLC system.

o Data Interpretation: The chemical purity is calculated by dividing the peak area of
Cefotaxime-d3 by the total peak area of all components in the chromatogram.

Isotopic Purity and Distribution Analysis by Mass
Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the isotopic enrichment and
distribution of deuterated compounds.[2][3]

Instrumentation:

o High-Resolution Mass Spectrometer (HRMS) such as a Quadrupole Time-of-Flight (Q-TOF)
or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.

Reagents:

o Methanol or Acetonitrile (LC-MS grade)
o Water (LC-MS grade)

e Formic acid (for enhancing ionization)
Procedure:

e Sample Preparation: Prepare a dilute solution of Cefotaxime-d3 (e.g., 1 pg/mL) in an
appropriate solvent (e.g., 50:50 methanol/water with 0.1% formic acid).

e Infusion and lonization: Infuse the sample solution directly into the ESI source at a low flow
rate (e.g., 5-10 pL/min). Use positive ion mode for analysis.

e Mass Spectrometer Settings:

o Mass Range: Scan a mass range that includes the molecular ions of unlabeled
Cefotaxime (m/z ~456) and Cefotaxime-d3 (m/z ~459).
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o Resolution: Set the instrument to a high resolution (>10,000) to resolve the isotopic peaks.

o Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal intensity.
o Data Analysis:

o ldentify the peaks corresponding to the unlabeled (do), partially deuterated (da1, dz2), and
fully deuterated (ds) forms of Cefotaxime.

o Calculate the relative abundance of each isotopic species.

o The isotopic purity is reported as the percentage of the ds species relative to the sum of all
isotopic species.

Structural Confirmation and Deuterium Location by
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the chemical structure of Cefotaxime-d3 and to verify
the location of the deuterium atoms.

Instrumentation:

» High-field NMR spectrometer (e.g., 400 MHz or higher) with a proton (*H) and deuterium (2H)
probe.

Reagents:
e Deuterated solvent (e.g., DMSO-des or Methanol-da)
Procedure:

o Sample Preparation: Dissolve an accurately weighed amount of Cefotaxime-d3 in the
chosen deuterated solvent.

e 'H NMR Acquisition:

o Acquire a standard *H NMR spectrum.
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o The absence or significant reduction of the signal corresponding to the methoxy protons
will confirm the location of the deuterium atoms.

e 2H NMR Acquisition:
o Acquire a 2H NMR spectrum.

o Asignal in the deuterium spectrum at the chemical shift corresponding to the methoxy
group will confirm the presence and location of the deuterium label.

» Data Analysis: Compare the acquired spectra with the known spectra of unlabeled
Cefotaxime to confirm the structure and the position of deuteration.

Visualizations
Metabolic Pathway of Cefotaxime

Cefotaxime is metabolized in the liver to its primary active metabolite, desacetylcefotaxime, and
further to inactive metabolites.[4][5][6][7] The use of Cefotaxime-d3 can aid in tracing this
metabolic pathway.

Metabolic Pathway of Cefotaxime

Hepatic Metabolism
Desacetylcefotaxime
(Active Metabolite)

l

Desacetylcefotaxime Lactone
(Inactive)
M2 and M3 Metabolites
(Inactive)
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Caption: Metabolic pathway of Cefotaxime in the liver.

Experimental Workflow for Isotopic Purity Determination

The following diagram illustrates the logical flow of experiments for the comprehensive analysis
of Cefotaxime-d3 purity.

Workflow for Cefotaxime-d3 Purity Analysis
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Caption: Experimental workflow for purity assessment of Cefotaxime-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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